Cas no 24570-14-7 (Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-)

24570-14-7 structure
Product name:Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-
Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-
- CB 10-020
- 24570-14-7
- 5-(aziridin-1-yl)-N-methyl-2,4-dinitrobenzamide
- DTXSID601325247
-
- Inchi: InChI=1S/C10H10N4O5/c1-11-10(15)6-4-8(12-2-3-12)9(14(18)19)5-7(6)13(16)17/h4-5H,2-3H2,1H3,(H,11,15)
- InChI Key: KNLCLQCILLJWHK-UHFFFAOYSA-N
- SMILES: CNC(C1C=C(N2CC2)C([N+]([O-])=O)=CC=1[N+]([O-])=O)=O
Computed Properties
- Exact Mass: 266.0652
- Monoisotopic Mass: 266.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 124A^2
Experimental Properties
- PSA: 118.39
Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro- Related Literature
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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